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Compound of Interest

Compound Name: 5-Hydroxy-1-methoxyxanthone

Cat. No.: B042490

Essential Safety and Handling Guide for 5-Hydroxy-
1-methoxyxanthone

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 5-Hydroxy-1-methoxyxanthone. Adherence to
these procedures is vital for ensuring personal safety and proper experimental conduct.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5-Hydroxy-1-methoxyxanthone is
provided below.[1]

Property Value

Molecular Formula C14H1004

Molecular Weight 242.23 g/mol

CAS Number 27770-13-4

Appearance Likely a powder, based on similar compounds|[2]
Water Solubility Likely insoluble, based on similar compounds[2]

Personal Protective Equipment (PPE)
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Strict adherence to PPE protocols is essential to minimize exposure and ensure personal
safety when handling 5-Hydroxy-1-methoxyxanthone. The following table summarizes the
required personal protective equipment.[2][3][4][5]

Protection Type Recommended Equipment

) ) Dust respirator. Use in a well-ventilated area or
Respiratory Protection
under a laboratory fume hood.[2][3]

Hand Protection Protective gloves (e.g., nitrile or vinyl).[2]

] Safety glasses. Chemical goggles should be
Eye Protection _ . . _
worn if there is a risk of splashing.[2][3]

) ) Appropriate protective clothing, such as a lab
Skin and Body Protection _
coat, to prevent skin exposure.[2][3]

Operational and Disposal Plans
Handling and Storage

Follow these step-by-step procedures for the safe handling of 5-Hydroxy-1-methoxyxanthone
in a laboratory setting.

e Engineering Controls: Whenever possible, handle 5-Hydroxy-1-methoxyxanthone in a
laboratory fume hood to minimize inhalation exposure.[3][6]

o Personal Protective Equipment (PPE) Donning: Before handling the compound, ensure all
required PPE is worn correctly as specified in the table above.

e Handling Procedures:

[¢]

Wash hands thoroughly after handling.[2][3]

o

Avoid contact with eyes, skin, and clothing.[2][3]

o

Prevent ingestion and inhalation of the substance.[2][3]

[¢]

Keep the compound away from sources of ignition.[2][3]
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o Avoid prolonged or repeated exposure.[3]

e Storage:
o Store in a tightly closed container, protected from air and light.[2]
o Keep in a dry, cool, and well-ventilated place.[7]

o Refrigerate or freeze for long-term storage.[2]

Spill Management

In the event of a spill, follow these steps:[2][3]

e Evacuate: Clear the immediate area of all personnel.[2]

» Ventilate: Ensure the area is well-ventilated.[2]

» Contain: Wear appropriate PPE. Sweep up the spilled solid material.[2][3]

o Decontaminate: Place the swept material into a suitable, sealed container for disposal.[2][3]
The spill site may be decontaminated with a 10% caustic solution, if appropriate for the
surface.[2]

o Dispose: Dispose of the container and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[2]

Waste Disposal

Proper disposal of 5-Hydroxy-1-methoxyxanthone and its waste is crucial to prevent
environmental contamination.[3]

» Waste Collection: Place all waste material, including spilled substance and contaminated
disposables, into a suitable, clearly labeled container for chemical waste.[3][8]

» Disposal Regulations: Dispose of the waste material in accordance with local and national
regulations for chemical waste.[3][8] Do not discharge into drains or dispose of with regular
trash.[9]
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Experimental Workflow and Safety Procedures

The following diagrams illustrate the general workflow for handling and disposal, as well as the
decision-making process for ensuring safety.
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Handling Workflow Spill Management Waste Disposal

Collect Waste in
Labeled Container
Dispose via
Chemical Waste Protocol
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Is appropriate PPE
(gloves, goggles, lab coat,
respirator) being worn?

Is the handling performed
in a fume hood or
well-ventilated area?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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